2-[6-(benzyloxy)-1H-indol-1-yl]-N-[(2E)-5-methyl-1,3,4-thiadiazol-2(3H)-ylidene]acetamide
CAS No.:
Cat. No.: VC16345916
Molecular Formula: C20H18N4O2S
Molecular Weight: 378.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C20H18N4O2S |
|---|---|
| Molecular Weight | 378.4 g/mol |
| IUPAC Name | N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(6-phenylmethoxyindol-1-yl)acetamide |
| Standard InChI | InChI=1S/C20H18N4O2S/c1-14-22-23-20(27-14)21-19(25)12-24-10-9-16-7-8-17(11-18(16)24)26-13-15-5-3-2-4-6-15/h2-11H,12-13H2,1H3,(H,21,23,25) |
| Standard InChI Key | BVMKQTIKNODREW-UHFFFAOYSA-N |
| Canonical SMILES | CC1=NN=C(S1)NC(=O)CN2C=CC3=C2C=C(C=C3)OCC4=CC=CC=C4 |
Introduction
2-[6-(benzyloxy)-1H-indol-1-yl]-N-[(2E)-5-methyl-1,3,4-thiadiazol-2(3H)-ylidene]acetamide is a complex organic compound that combines both indole and thiadiazole moieties. This compound is characterized by its unique structure, which includes a benzyloxy substituent at the 6-position of the indole ring and a thiadiazole ring linked through an acetamide group. Its molecular formula is C21H20N4O3S, with a molecular weight of approximately 408.5 g/mol.
Synthesis of 2-[6-(benzyloxy)-1H-indol-1-yl]-N-[(2E)-5-methyl-1,3,4-thiadiazol-2(3H)-ylidene]acetamide
The synthesis of this compound typically involves multi-step organic reactions. The key steps may include:
-
Starting Materials: The synthesis often begins with appropriate indole and thiadiazole derivatives.
-
Reaction Conditions: Specific conditions such as temperature, solvents, and catalysts are crucial for optimizing yield and purity. Reactions may be performed under reflux conditions or using microwave-assisted synthesis to enhance reaction rates.
Potential Applications
2-[6-(benzyloxy)-1H-indol-1-yl]-N-[(2E)-5-methyl-1,3,4-thiadiazol-2(3H)-ylidene]acetamide holds potential applications in several scientific fields, particularly in medicinal chemistry. The compound's unique structure, combining indole and thiadiazole moieties, suggests potential utility in developing new therapeutic agents.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume